5-chloro-N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide
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Description
5-chloro-N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H10ClF2N3OS2 and its molecular weight is 421.86. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Reactivity
Acid-Catalyzed Ring Opening in Carboxamides
- Researchers investigated the reaction dynamics of carboxamides leading to the formation of new compounds under specific conditions, which might be relevant to understanding the chemical behavior of the compound (Gazizov et al., 2015).
Thiophene-Based Compound Synthesis
- A study on the synthesis of thiophene-based compounds and their derivatives provides insights into methods that could be applicable for synthesizing and modifying the compound of interest (Mohareb et al., 2004).
Application in Material Science
Aromatic Polyamides Research
- Research on aromatic polyamides involving ether and isopropylidene links could inform the material science applications of similar complex compounds, suggesting potential for advanced materials development (Hsiao et al., 1996).
Anticancer and Antimicrobial Activity
Thiophene Derivatives in Anticancer Research
- A study explored the anticancer activity of new thiophene derivatives, which could indicate the potential biomedical research applications of structurally related compounds (Atta & Abdel‐Latif, 2021).
Antibacterial Activity of Thioether Derivatives
- Research on 1,3,4-oxadiazole thioether derivatives' antibacterial activity highlights how similar compounds could be evaluated for their effectiveness against bacteria, providing a model for assessing the compound 's potential antibacterial properties (Song et al., 2017).
properties
IUPAC Name |
5-chloro-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H10ClF2N3OS2/c19-15-5-4-13(26-15)17(25)24(9-11-3-1-2-6-22-11)18-23-16-12(21)7-10(20)8-14(16)27-18/h1-8H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFXNMURPINHREZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CN(C2=NC3=C(C=C(C=C3S2)F)F)C(=O)C4=CC=C(S4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H10ClF2N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.